Cas no 35175-79-2 (4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol)

• Product Name: 4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol
• CAS No: 35175-79-2
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• CID: 295412
• PubChem ID: 11961895
• Update Time: 2025-11-02

4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,3,5,6-tetrafluoro-4-methoxy-
• (2,3,5,6-Tetrafluoro-4-methoxyphenyl)methanol
• 2,3,5,6-tetrafluoro-4-methoxybenzyl alcohol
• 2,3,5,6-Tetrafluoro-4-methoxybenzyl-alkohol
• 4-methoxy-2,3,5,6-tetrafluorobenzyl alcohol
• 35175-79-2
• [2,3,5,6-tetrakis(fluoranyl)-4-methoxy-phenyl]methanol
• SCHEMBL357480
• DTXSID90474837
• A840554
• AM20040260
• 4-(a-Naphthyl)-2-butanone
• AS-15717
• A912467
• 4-Methoxy-2,3,5,6-tetrafluoro-benzenemethanol
• AKOS016015314
• J-515627
• GJEGXOUIWJIPTB-UHFFFAOYSA-N
• MFCD08741397
• 4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol

• MDL： MFCD08741397
• Inchi： 1S/C8H6F4O2/c1-14-8-6(11)4(9)3(2-13)5(10)7(8)12/h13H,2H2,1H3
• InChI Key： GJEGXOUIWJIPTB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1CO)F)F)OC)F

Computed Properties

• Exact Mass: 210.03000
• Monoisotopic Mass: 210.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: 50-53°C
• PSA: 29.46000
• LogP: 1.74390

4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol

Comprehensive Guide to 4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol (CAS No. 35175-79-2): Properties, Applications, and Market Insights

4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol (CAS No. 35175-79-2) is a fluorinated aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. With its unique molecular structure featuring a methoxy group and four fluorine atoms, this compound exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its potential in drug development and advanced material science, particularly in the context of fluorinated building blocks and high-performance polymers.

The growing demand for fluorinated compounds in modern chemistry has positioned 4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol as a key player. Its electron-withdrawing properties and enhanced lipophilicity make it ideal for applications requiring precise molecular modifications. Recent studies highlight its role in the synthesis of bioactive molecules, where the introduction of fluorine atoms can significantly alter pharmacokinetic profiles. This aligns with current trends in precision medicine and targeted drug delivery systems, addressing frequent search queries like "how do fluorinated compounds improve drug efficacy?"

From a technical perspective, 4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol demonstrates excellent solubility in common organic solvents such as dichloromethane and THF, facilitating its use in multi-step synthetic routes. Its thermal stability (up to 200°C) allows for compatibility with various reaction conditions, a feature often questioned in forums discussing "thermal-resistant fluorinated intermediates." The compound's crystalline form and high purity grades (>98%) are critical for reproducibility in pharmaceutical applications, meeting stringent regulatory requirements for GMP-compliant synthesis.

In material science, this compound serves as a precursor for fluorinated liquid crystals and OLED materials, responding to industry demands for energy-efficient display technologies. The 4-methoxy-2,3,5,6-tetrafluorobenzyl moiety contributes to the tuning of electronic properties in semiconducting polymers, a hot topic in searches related to "next-gen organic electronics." Manufacturers are optimizing production scales to address the 15% annual growth in the fluorinated specialty chemicals market, with particular emphasis on green chemistry approaches to fluorine incorporation.

Analytical characterization of 35175-79-2 typically involves NMR spectroscopy (19F and 1H), mass spectrometry, and HPLC purity analysis – techniques frequently referenced in search queries about "fluorinated compound quality control." The compound's structure-activity relationships are extensively documented in patent literature, particularly for antimicrobial and anti-inflammatory derivatives, aligning with trending research in antibiotic alternatives. Storage recommendations (2-8°C under inert atmosphere) and handling precautions are frequently discussed in safety data sheets, addressing common laboratory concerns.

The commercial landscape for 4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol features specialized suppliers offering custom synthesis and bulk quantities, with pricing models reflecting the complexity of multi-fluorination processes. Recent innovations in continuous flow chemistry have improved production efficiency, a development closely monitored by professionals searching for "scalable fluorination methods." Regulatory compliance with REACH and FDA guidelines remains a key consideration, especially for pharmaceutical applications where impurity profiles are critical.

Emerging applications in proteolysis-targeting chimeras (PROTACs) and fluorinated MRI contrast agents have expanded the compound's relevance in cutting-edge therapeutics. These developments respond to increasing search volumes for "fluorine in diagnostic imaging" and "targeted protein degradation technologies." The compound's metabolic stability and cell membrane permeability characteristics make it particularly valuable in these advanced applications, bridging the gap between academic research and industrial implementation.

Environmental considerations surrounding fluorinated organic compounds have prompted research into biodegradable derivatives of 4-Methoxy-2,3,5,6-tetrafluorobenzyl alcohol, addressing sustainability concerns frequently raised in scientific communities. Life cycle assessments and green chemistry metrics are becoming integral to product development, reflecting broader industry shifts toward eco-friendly synthesis methods. This aligns with search trends focusing on "sustainable fluorination techniques" and "green alternatives to persistent fluorochemicals."

Future prospects for CAS 35175-79-2 include potential applications in fluorinated ionic liquids for energy storage and advanced coating materials with enhanced durability. The compound's versatility ensures its continued importance as researchers explore answers to questions like "how can fluorinated compounds address material science challenges?" With ongoing advancements in catalytic fluorination and selective functionalization techniques, the production and application scope of this specialty chemical are expected to expand significantly in the coming decade.